5-bromo-3-hydroxy-1-(4-methylbenzyl)-3-[2-oxo-2-(3-pyridinyl)ethyl]-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C23H19BrN2O3
• Molecular Weight: 451.3 g/mol
• IUPAC Name: 5-bromo-3-hydroxy-1-[(4-methylphenyl)methyl]-3-(2-oxo-2-pyridin-3-ylethyl)indol-2-one
• InChI: InChI=1S/C23H19BrN2O3/c1-15-4-6-16(7-5-15)14-26-20-9-8-18(24)11-19(20)23(29,22(26)28)12-21(27)17-3-2-10-25-13-17/h2-11,13,29H,12,14H2,1H3
• InChI Key: JXFQAFNWPNCEPM-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)CN2C3=C(C=C(C=C3)Br)C(C2=O)(CC(=O)C4=CN=CC=C4)O

Description

5-bromo-3-hydroxy-1-(4-methylbenzyl)-3-[2-oxo-2-(3-pyridinyl)ethyl]-1,3-dihydro-2H-indol-2-one, also known as BRD7552, is a small molecule inhibitor that has been extensively studied for its potential use in cancer therapy. This compound belongs to the class of indolinone derivatives and has shown promising results in preclinical studies as an anticancer agent.

Mechanism of Action

The mechanism of action of 5-bromo-3-hydroxy-1-(4-methylbenzyl)-3-[2-oxo-2-(3-pyridinyl)ethyl]-1,3-dihydro-2H-indol-2-one involves the inhibition of the bromodomain and extra-terminal (BET) family of proteins, which are involved in the regulation of gene expression. BET proteins are known to play a critical role in the development and progression of cancer. By inhibiting BET proteins, 5-bromo-3-hydroxy-1-(4-methylbenzyl)-3-[2-oxo-2-(3-pyridinyl)ethyl]-1,3-dihydro-2H-indol-2-one can suppress the expression of oncogenes and induce the expression of tumor suppressor genes, leading to the inhibition of cancer cell growth.
Biochemical and Physiological Effects
5-bromo-3-hydroxy-1-(4-methylbenzyl)-3-[2-oxo-2-(3-pyridinyl)ethyl]-1,3-dihydro-2H-indol-2-one has been shown to have several biochemical and physiological effects in cancer cells. It can induce cell cycle arrest at the G1 phase and promote apoptosis in cancer cells. In addition, it can inhibit the migration and invasion of cancer cells. 5-bromo-3-hydroxy-1-(4-methylbenzyl)-3-[2-oxo-2-(3-pyridinyl)ethyl]-1,3-dihydro-2H-indol-2-one has also been shown to modulate the immune response by suppressing the expression of cytokines and chemokines.

Advantages and Limitations for Lab Experiments

One of the advantages of 5-bromo-3-hydroxy-1-(4-methylbenzyl)-3-[2-oxo-2-(3-pyridinyl)ethyl]-1,3-dihydro-2H-indol-2-one is its specificity for BET proteins, which makes it a promising candidate for cancer therapy. However, one of the limitations of this compound is its poor solubility, which can affect its bioavailability and efficacy in vivo. In addition, the potential toxicity of 5-bromo-3-hydroxy-1-(4-methylbenzyl)-3-[2-oxo-2-(3-pyridinyl)ethyl]-1,3-dihydro-2H-indol-2-one needs to be carefully evaluated in preclinical studies.

Future Directions

There are several future directions for the research on 5-bromo-3-hydroxy-1-(4-methylbenzyl)-3-[2-oxo-2-(3-pyridinyl)ethyl]-1,3-dihydro-2H-indol-2-one. One direction is to optimize the synthesis of this compound to improve its solubility and bioavailability. Another direction is to evaluate the efficacy of 5-bromo-3-hydroxy-1-(4-methylbenzyl)-3-[2-oxo-2-(3-pyridinyl)ethyl]-1,3-dihydro-2H-indol-2-one in combination with other anticancer agents. In addition, the potential use of 5-bromo-3-hydroxy-1-(4-methylbenzyl)-3-[2-oxo-2-(3-pyridinyl)ethyl]-1,3-dihydro-2H-indol-2-one in immunotherapy for cancer needs to be explored. Finally, the development of BET protein inhibitors with improved selectivity and efficacy is an important area of research in cancer therapy.

Synthesis Methods

The synthesis of 5-bromo-3-hydroxy-1-(4-methylbenzyl)-3-[2-oxo-2-(3-pyridinyl)ethyl]-1,3-dihydro-2H-indol-2-one involves a series of chemical reactions starting from commercially available starting materials. The first step involves the preparation of 3-(4-methylbenzyl)-2-oxo-1,2,3,4-tetrahydroquinoline-4-carboxylic acid, which is then converted to the key intermediate 5-bromo-3-hydroxy-1-(4-methylbenzyl)-3-[2-oxo-2-(3-pyridinyl)ethyl]-1,3-dihydro-2H-indol-2-one. The synthesis of this compound has been described in detail in several research articles.

Scientific Research Applications

5-bromo-3-hydroxy-1-(4-methylbenzyl)-3-[2-oxo-2-(3-pyridinyl)ethyl]-1,3-dihydro-2H-indol-2-one has been extensively studied for its potential use in cancer therapy. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, colon, and prostate cancer. In addition, it has been demonstrated to induce cell cycle arrest and apoptosis in cancer cells. 5-bromo-3-hydroxy-1-(4-methylbenzyl)-3-[2-oxo-2-(3-pyridinyl)ethyl]-1,3-dihydro-2H-indol-2-one has also shown synergistic effects when used in combination with other anticancer agents.